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Compound of Interest

Compound Name: Damascenine

Cat. No.: B1214179

For Immediate Release

This technical guide provides an in-depth overview of damascenine, a bioactive alkaloid of
interest to researchers, scientists, and drug development professionals. The document
compiles known synonyms, physicochemical properties, and details its biological activities, with
a focus on its anti-inflammatory and potential anti-cancer effects. Included are detailed
experimental protocols and visualizations of key signaling pathways to facilitate further
investigation into its therapeutic potential.

Chemical Synonyms and Identifiers

Damascenine is known by several names in scientific literature. A comprehensive list of its
synonyms, along with its IUPAC name and other chemical identifiers, is provided below for
clear identification and literature searching.
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Identifier Type Identifier
Systematic Name methyl 3-methoxy-2-(methylamino)benzoate
Common Synonym Nigelline

Methyldamascenine, 2-(methylamino)-m-anisic
Other Names acid methyl ester, 3-Methoxy-2-
(methylamino)benzoic acid methyl ester

CAS Number 483-64-7
Molecular Formula C10H13NOs
IUPAC Name methyl 3-methoxy-2-(methylamino)benzoate

Physicochemical Properties

A summary of the key physicochemical properties of damascenine is presented in the
following table, providing essential data for experimental design and analysis.

Property Value Reference
Molecular Weight 195.22 g/mol [1112]
Melting Point 27-29 °C [1]
. ) 270 °C (with slight
Boiling Point B [1]
decomposition)
Appearance Prisms from absolute alcohol [1]

Insoluble in water; Freely
- soluble in alcohol, ether,
Solubility [1]
chloroform, petroleum ether,

and oils

Biological Activity and Signaling Pathways

Damascenine has demonstrated notable biological activities, particularly in the realms of anti-
inflammatory and anti-cancer research. The following sections detail the current understanding
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of its mechanisms of action, accompanied by diagrams of the implicated signaling pathways.

Anti-inflammatory Activity

Damascenine has been shown to exert anti-inflammatory effects by modulating the response
of immune cells to inflammatory stimuli. Specifically, in lipopolysaccharide (LPS)-stimulated
human neutrophils, damascenine significantly inhibits the release of key pro-inflammatory
mediators.

Signaling Pathway:

LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of
the innate immune system. It binds to Toll-like receptor 4 (TLR4) on the surface of immune cells
like neutrophils. This binding initiates a downstream signaling cascade that leads to the
activation of the nuclear factor-kappa B (NF-kB) pathway. In its inactive state, NF-kB is
sequestered in the cytoplasm by an inhibitory protein called IkBa. Upon TLR4 activation, a
series of phosphorylation events leads to the phosphorylation and subsequent degradation of
IKkBa. This releases NF-kB, allowing it to translocate to the nucleus, where it binds to the
promoter regions of various pro-inflammatory genes, inducing their transcription.

Damascenine is hypothesized to interfere with this pathway, leading to a reduction in the
production of pro-inflammatory cytokines such as Interleukin-1( (IL-1p3), Interleukin-8 (IL-8),
and Tumor Necrosis Factor-alpha (TNF-a). Furthermore, damascenine has been observed to
decrease the production of Matrix Metallopeptidase-9 (MMP-9), an enzyme involved in tissue
remodeling during inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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